2,3,4,13-Tetrahydro-1H-benz(g)indole(2,3-a)quinolizin-6-ium nitrate

• IUPAC Name: 16,17,18,19-tetrahydro-3H-yohimban-13-ium;nitrate
• InChI: InChI=1S/C19H16N2.NO3/c1-2-6-14-12-21-10-9-16-15-7-3-4-8-17(15)20-19(16)18(21)11-13(14)5-1;2-1(3)4/h3-4,7-12H,1-2,5-6H2;/q;-1/p+1
• InChI Key: NPMOCMWCFIQGMK-UHFFFAOYSA-O
• Canonical SMILES: C1CCC2=C[N+]3=C(C=C2C1)C4=C(C=C3)C5=CC=CC=C5N4.[N+](=O)([O-])[O-]
• Molecular Formula: C19H17N3O3
• Molecular Weight: 335.4 g/mol
• CAS RN: 17994-15-9, 5436-46-4

Description

“2,3,4,13-Tetrahydro-1H-benz(g)indole(2,3-a)quinolizin-6-ium nitrate” is a chemical compound with the CAS number 17994-15-9. It is also known as sempervirine.

Synthesis Analysis

Sempervirine has been synthesized in three steps from hexahydroisochroman-3-one and N-2-(3-indolyl)-ethylamine (tryptamine). The condensation product arising from these two on double cyclization with phosphoryl chloride yielded the 3,4-dehydroyohimbane derivative. Aromatization of rings C and D of this compound with 2,3-dichloro-5,6-dicyanobenzoquinone (DDQ) in glacial acetic acid, followed by basification, generated sempervirine.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 335.4 g/mol. More detailed physical and chemical properties such as melting point, boiling point, and density are not available in the retrieved resources.

Scientific Research Applications

Multicomponent Domino Reaction Synthesis

The compound is involved in the cerium(IV) ammonium nitrate (CAN)-catalyzed sequential multicomponent reaction. This reaction facilitates the synthesis of highly substituted indolo[2,3-a]quinolizines through a domino process. This process is characterized by the creation of two C-C and two C-N bonds, generating two rings in a single synthetic operation. The reaction demonstrates a high level of diastereoselectivity, producing compounds with a trans relationship between the H-2 and H-12b protons, highlighting its significance in the efficient and selective synthesis of complex heterocyclic compounds (Suryavanshi, Sridharan, & Menéndez, 2013).

Structural and Vibrational Spectroscopy Studies

Adducts of silver(I) oxyanion salts with pyridine and piperidine bases containing non-coordinating 2(,6)-substituents have been synthesized and characterized. These studies offer insights into the coordination modes and structural variations of silver(I) complexes. The findings are crucial for understanding the role of different anions and substituents in modulating the properties of silver(I) complexes, which could inform the development of novel materials and catalysts (Bowmaker et al., 2005).

Polymorphs and Salts Characterization

Research on 4-nitro-N-(quinolin-8-yl)benzamide polymorphs and their salts, including the nitrate variant, elucidates the impact of different anionic counterparts on the molecular and crystal structure. These studies are pivotal in the field of crystal engineering and pharmaceutical science, offering pathways to tailor the physical properties of compounds through the strategic selection of anionic components (Khakhlary & Baruah, 2014).

Synthesis and Antimicrobial Activity of Complexes

The synthesis of organic ligands and their polymeric silver(I) complexes, such as [Ag2L(NO3)2]n, reveals the structural intricacies and antimicrobial potential of these compounds. These complexes represent a promising area of research in developing new antimicrobial agents with potential applications in healthcare and material science to combat microbial resistance (Diana et al., 2018).